Cas no 2171248-38-5 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hexanamidoacetic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hexanamidoacetic acid
• CAS No: 2171248-38-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6421831
• PubChem ID: 165807806
• Update Time: 2025-05-20

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hexanamidoacetic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)hexanamido]acetic acid
• 2171248-38-5
• EN300-1472793

• Inchi： 1S/C27H34N2O5/c1-4-9-19(14-25(30)29(15-18(2)3)16-26(31)32)28-27(33)34-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,4,9,14-17H2,1-3H3,(H,28,33)(H,31,32)/t19-/m1/s1
• InChI Key： ZQTUXQNLPMNBNC-LJQANCHMSA-N
• SMILES： O(C(N[C@H](CCC)CC(N(CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hexanamidoacetic acid

Research Brief on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hexanamidoacetic acid (CAS: 2171248-38-5)

The compound 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hexanamidoacetic acid (CAS: 2171248-38-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the isobutyl side chain makes it particularly valuable in solid-phase peptide synthesis (SPPS) and other bioconjugation applications.

Recent studies have focused on optimizing the synthesis and application of this compound in drug discovery. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel protease inhibitors, where its structural flexibility and compatibility with SPPS protocols were leveraged to create highly selective inhibitors targeting viral proteases. The study demonstrated that derivatives of this compound exhibited enhanced binding affinity and pharmacokinetic properties compared to earlier generations of inhibitors.

Another key area of research involves the use of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hexanamidoacetic acid in the design of peptide-based vaccines. A 2024 study published in Bioconjugate Chemistry reported its incorporation into antigenic peptides, resulting in improved stability and immunogenicity. The Fmoc group was found to play a crucial role in maintaining peptide integrity during synthesis, while the isobutyl moiety contributed to enhanced solubility and bioavailability.

In addition to its therapeutic applications, this compound has also been explored in diagnostic imaging. Researchers have utilized its reactive functional groups to conjugate with fluorescent probes and radiolabels, enabling the development of targeted imaging agents for cancer and inflammatory diseases. A recent preprint on bioRxiv detailed its use in a novel PET tracer, showcasing its potential in non-invasive disease monitoring.

Despite these advancements, challenges remain in scaling up the synthesis of this compound and ensuring its cost-effectiveness for industrial applications. Future research directions may include the development of greener synthetic routes and the exploration of its utility in emerging fields such as mRNA therapeutics and CRISPR-based gene editing. Overall, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hexanamidoacetic acid continues to be a versatile and promising building block in chemical biology and pharmaceutical sciences.